Cas no 81952-80-9 (Magnesium, chloro[(trimethylsilyl)ethynyl]-)

• Product Name: Magnesium, chloro[(trimethylsilyl)ethynyl]-
• CAS No: 81952-80-9
• MF: C₅H₉ClMgSi
• MW: 156.968461751938
• CID: 702494
• PubChem ID: 11805017
• Update Time: 2025-04-19

Magnesium, chloro[(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Magnesium, chloro[(trimethylsilyl)ethynyl]-
• magnesium,ethynyl(trimethyl)silane,chloride
• [2-(chloromagnesio)ethynyl]trimethylsilane
• 81952-80-9
• magnesium;ethynyl(trimethyl)silane;chloride
• SCHEMBL3202652

• Inchi： 1S/C5H9Si.ClH.Mg/c1-5-6(2,3)4;;/h2-4H3;1H;/q-1;;+2/p-1
• InChI Key： LIBPYVYNSOFIMX-UHFFFAOYSA-M
• SMILES： [Cl-].[Si](C#[C-])(C)(C)C.[Mg+2]

Computed Properties

• Exact Mass: 156.0012462g/mol
• Monoisotopic Mass: 156.0012462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 86.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų